Cas no 14893-94-8 (4-Methylthiophen-2-amine oxalate)

• Product Name: 4-Methylthiophen-2-amine oxalate
• CAS No: 14893-94-8
• MF: C₇H₉NO₄S
• MW: 203.215660810471
• CID: 1088510
• PubChem ID: 72183116
• Update Time: 2025-05-21

4-Methylthiophen-2-amine oxalate Chemical and Physical Properties

Names and Identifiers

• 4-Methylthiophen-2-amine oxalate
• 4-methylthiophen-2-amine,oxalic acid
• DTXSID80858607
• 14893-94-8
• 4-Methylthiophen-2-amineoxalate
• 4-METHYLTHIOPHEN-2-AMINE; OXALIC ACID
• Oxalic acid--4-methylthiophen-2-amine (1/1)

• Inchi： 1S/C5H7NS.C2H2O4/c1-4-2-5(6)7-3-4;3-1(4)2(5)6/h2-3H,6H2,1H3;(H,3,4)(H,5,6)
• InChI Key： OFULBQBDLZEAOY-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1N.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 203.02522894g/mol
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on 4-Methylthiophen-2-amine oxalate

Comprehensive Guide to 4-Methylthiophen-2-amine oxalate (CAS No. 14893-94-8): Properties, Applications, and Market Insights

4-Methylthiophen-2-amine oxalate (CAS No. 14893-94-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This salt form of 4-Methylthiophen-2-amine combines the reactivity of the amine group with the stability provided by oxalic acid, making it valuable for various synthetic applications. As researchers increasingly focus on heterocyclic compound synthesis and drug intermediate development, this compound has gained attention for its unique structural features.

The molecular structure of 4-Methylthiophen-2-amine oxalate features a thiophene ring substituted with a methyl group at the 4-position and an amine group at the 2-position, forming a stable salt with oxalic acid. This configuration provides both electron-donating properties from the methyl group and nucleophilic reactivity from the amine, making it particularly useful in palladium-catalyzed coupling reactions and other modern synthetic methodologies. Recent studies highlight its potential in creating novel bioactive molecules with applications ranging from medicinal chemistry to material science.

In pharmaceutical applications, 4-Methylthiophen-2-amine oxalate serves as a key building block for small molecule drug development. Its structural motif appears in several drug candidates targeting neurological disorders and inflammatory conditions. The compound's stability in salt form makes it particularly valuable for high-throughput screening and combinatorial chemistry approaches that dominate modern drug discovery pipelines. Researchers appreciate its consistent quality and solubility characteristics when working on structure-activity relationship studies.

The agrochemical industry utilizes 4-Methylthiophen-2-amine oxalate in developing novel crop protection agents. Its thiophene core structure contributes to the creation of compounds with specific modes of action against plant pathogens. As the agricultural sector seeks more environmentally friendly pesticides with targeted activity, intermediates like this play a crucial role in developing next-generation solutions. The oxalate salt form offers improved handling characteristics compared to the free base, addressing formulation challenges in agrochemical product development.

Material science applications of 4-Methylthiophen-2-amine oxalate include its use as a precursor for conductive polymers and organic electronic materials. The thiophene moiety is particularly valuable in creating materials with specific optoelectronic properties. Recent advances in organic photovoltaics and flexible electronics have increased demand for high-purity heterocyclic building blocks like this compound. Its consistent performance in polymerization reactions makes it a reliable choice for researchers developing advanced functional materials.

From a synthetic chemistry perspective, 4-Methylthiophen-2-amine oxalate offers several advantages. The oxalate counterion improves the compound's crystalline properties and storage stability, addressing common challenges with amine-containing intermediates. Its well-defined structure allows for precise control in multi-step syntheses, particularly in reactions requiring protected amine functionalities. These characteristics make it valuable for both academic research and industrial-scale production of complex molecules.

The global market for 4-Methylthiophen-2-amine oxalate reflects growing demand from multiple sectors. Pharmaceutical companies seek high-quality intermediates for drug discovery programs, while material science researchers require consistent building blocks for advanced material development. Suppliers emphasize batch-to-batch consistency and analytical documentation to meet the stringent requirements of these applications. Recent market analyses suggest steady growth in demand for specialized heterocyclic compounds like this one.

Quality control aspects of 4-Methylthiophen-2-amine oxalate production focus on maintaining high chemical purity and minimizing residual solvents. Advanced analytical techniques including HPLC analysis and spectroscopic characterization ensure product consistency. These quality measures are particularly important for applications in regulated industries where impurity profiles can significantly impact downstream processes and final product performance.

Storage and handling recommendations for 4-Methylthiophen-2-amine oxalate emphasize protection from moisture absorption and oxidative degradation. Standard practice involves storage in tightly sealed containers under inert atmosphere when long-term stability is required. The compound typically shows good stability under recommended conditions, maintaining its chemical integrity for extended periods when properly stored. These handling characteristics contribute to its popularity as a research chemical.

Future research directions involving 4-Methylthiophen-2-amine oxalate may explore its potential in emerging areas like bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it a candidate for developing smart materials with responsive properties. As synthetic methodologies continue to advance, particularly in C-H activation and photocatalysis, new applications for this versatile building block will likely emerge across multiple scientific disciplines.

Environmental and regulatory considerations for 4-Methylthiophen-2-amine oxalate focus on responsible waste management and handling procedures. While not classified as hazardous under standard regulations, proper laboratory practices should be followed during use. The scientific community continues to develop greener synthetic routes for such intermediates, aligning with broader trends toward sustainable chemistry practices in research and industry.